Cas no 471256-91-4 (N-Phenylmethoxypentan-1-amine)
N-Phenylmethoxypentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (benzyloxy)(pentyl)amine
- 1-Pentanamine, N-(phenylmethoxy)-
- N-Phenylmethoxypentan-1-amine
-
- Inchi: 1S/C12H19NO/c1-2-3-7-10-13-14-11-12-8-5-4-6-9-12/h4-6,8-9,13H,2-3,7,10-11H2,1H3
- InChI Key: DQDKBARNLQAJCV-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)NCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 122
- Topological Polar Surface Area: 21.3
N-Phenylmethoxypentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5061261-0.05g |
(benzyloxy)(pentyl)amine |
471256-91-4 | 95% | 0.05g |
$82.0 | 2023-05-26 | |
| Enamine | EN300-5061261-0.1g |
(benzyloxy)(pentyl)amine |
471256-91-4 | 95% | 0.1g |
$122.0 | 2023-05-26 | |
| Enamine | EN300-5061261-0.25g |
(benzyloxy)(pentyl)amine |
471256-91-4 | 95% | 0.25g |
$174.0 | 2023-05-26 | |
| Enamine | EN300-5061261-0.5g |
(benzyloxy)(pentyl)amine |
471256-91-4 | 95% | 0.5g |
$274.0 | 2023-05-26 | |
| Enamine | EN300-5061261-1.0g |
(benzyloxy)(pentyl)amine |
471256-91-4 | 95% | 1g |
$352.0 | 2023-05-26 | |
| Enamine | EN300-5061261-2.5g |
(benzyloxy)(pentyl)amine |
471256-91-4 | 95% | 2.5g |
$712.0 | 2023-05-26 | |
| Enamine | EN300-5061261-5.0g |
(benzyloxy)(pentyl)amine |
471256-91-4 | 95% | 5g |
$900.0 | 2023-05-26 | |
| Enamine | EN300-5061261-10.0g |
(benzyloxy)(pentyl)amine |
471256-91-4 | 95% | 10g |
$1134.0 | 2023-05-26 | |
| 1PlusChem | 1P01NWH7-50mg |
1-Pentanamine, N-(phenylmethoxy)- |
471256-91-4 | 95% | 50mg |
$159.00 | 2024-05-01 | |
| 1PlusChem | 1P01NWH7-100mg |
1-Pentanamine, N-(phenylmethoxy)- |
471256-91-4 | 95% | 100mg |
$207.00 | 2024-05-01 |
N-Phenylmethoxypentan-1-amine Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on N-Phenylmethoxypentan-1-amine
Introduction to N-Phenylmethoxypentan-1-amine (CAS No. 471256-91-4)
N-Phenylmethoxypentan-1-amine, a compound with the chemical formula C11H19N, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 471256-91-4, has garnered attention due to its structural properties and potential applications in drug development. The presence of a phenyl group and a methoxy-substituted pentanamine backbone suggests versatile reactivity, making it a valuable intermediate in synthetic pathways.
The molecular structure of N-Phenylmethoxypentan-1-amine features a primary amine functional group at the terminal carbon of a pentane chain, with an attached phenyl ring and a methoxy substituent on one of the internal carbons. This configuration allows for diverse chemical modifications, including nucleophilic substitutions, reductions, and couplings, which are pivotal in constructing more complex molecules. The compound's solubility profile and stability under various conditions further enhance its utility in synthetic applications.
In recent years, the pharmaceutical industry has seen a surge in interest for novel amine derivatives due to their broad spectrum of biological activities. N-Phenylmethoxypentan-1-amine has been explored as a precursor in the synthesis of bioactive molecules targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. Its structural motif is reminiscent of several pharmacophores found in FDA-approved drugs, indicating its potential as a lead compound or building block.
One of the most compelling aspects of N-Phenylmethoxypentan-1-amine is its role in medicinal chemistry research. Researchers have utilized this compound to develop novel ligands for enzyme inhibition and receptor binding studies. For instance, modifications to the phenyl ring have been shown to modulate binding affinity and selectivity, crucial factors in drug design. The methoxy group also provides a handle for further functionalization, enabling the creation of analogues with enhanced pharmacological properties.
The synthesis of N-Phenylmethoxypentan-1-amine typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include Grignard reactions followed by alkylation and reduction steps to introduce the pentanamine core. The introduction of the phenyl group is often achieved through Friedel-Crafts alkylation or cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These methodologies highlight the compound's versatility and the synthetic chemist's ability to tailor its structure for specific applications.
Recent advancements in computational chemistry have further accelerated the exploration of N-Phenylmethoxypentan-1-amine derivatives. Molecular modeling studies have predicted new scaffolds derived from this compound, which exhibit promising biological activities. These virtual screening approaches complement traditional wet-lab experiments, providing a synergistic strategy for drug discovery. The integration of AI-driven tools has enabled researchers to identify optimal synthetic pathways and predict physicochemical properties with greater accuracy.
The pharmacological potential of N-Phenylmethoxypentan-1-amine has been investigated in several preclinical studies. Its derivatives have shown efficacy in models of pain relief, where modulation of neurotransmitter systems has been observed. Additionally, structural analogues have demonstrated anti-inflammatory properties by inhibiting key signaling pathways involved in immune responses. These findings underscore the importance of this compound as a scaffold for developing next-generation therapeutics.
In conclusion, N-Phenylmethoxypentan-1-amine (CAS No. 471256-91-4) represents a fascinating molecule with significant implications in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing bioactive compounds targeting various diseases. As research continues to uncover new applications for this compound, its role in drug development is expected to expand further, solidifying its position as a cornerstone in medicinal chemistry innovation.
471256-91-4 (N-Phenylmethoxypentan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)